Cas no 1247165-39-4 (methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 1247165-39-4
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6123771
• PubChem ID: 61923024
• Update Time: 2025-06-13

methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate
• EN300-1123068
• AKOS011196950
• 1247165-39-4

• Inchi： 1S/C8H14N4O2/c1-5-10-6(2)12(11-5)4-7(9)8(13)14-3/h7H,4,9H2,1-3H3
• InChI Key： PXCMOSOVJRIQAX-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C(C)=NC(C)=N1)N)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate

Exploring the Properties and Applications of Methyl 2-Amino-3-(Dimethyl-1H-1,2,4-Triazol-1-yl)Propanoate (CAS No. 1247165-39-4)

Methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate (CAS No. 1247165-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 1,2,4-triazole moiety, exhibits unique chemical properties that make it valuable for drug discovery and crop protection applications. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its versatile reactivity and structural features.

In recent years, the demand for triazole-containing compounds has surged, driven by their broad-spectrum biological activities. The dimethyl-1H-1,2,4-triazole group in this molecule contributes to its stability and interaction with biological targets, making it a promising candidate for developing new therapeutic agents. Scientists are exploring its role in creating enzyme inhibitors and receptor modulators, addressing current challenges in treating metabolic disorders and infectious diseases.

The synthesis of methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize its structure and confirm its identity. These quality control measures are critical for researchers who rely on consistent compound performance in their experiments.

From an environmental perspective, studies are underway to evaluate the biodegradability and ecotoxicity profile of this compound, responding to growing concerns about sustainable chemistry. The amino acid ester portion of the molecule suggests potential for designing green chemistry alternatives in various industrial applications, aligning with global trends toward environmentally friendly production methods.

In material science, the CAS 1247165-39-4 compound shows promise for creating novel functional materials with specific electronic or optical properties. Its molecular structure allows for modifications that can tailor material characteristics for applications ranging from sensors to advanced coatings. This versatility keeps it at the forefront of innovation in multiple scientific disciplines.

The pharmaceutical industry particularly values this compound's potential in prodrug development, where its ester group can be strategically used to improve drug delivery and bioavailability. Current research focuses on how the 1,2,4-triazole core interacts with biological systems, potentially leading to breakthroughs in targeted therapies for various health conditions.

Analytical chemists have developed robust methods for detecting and quantifying methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate in complex matrices. These methods are essential for pharmacokinetic studies and environmental monitoring, ensuring safety and efficacy in potential applications. The development of HPLC protocols for this compound has become a specialized area of analytical methodology.

As research continues, the scientific community maintains strong interest in the structure-activity relationships of this compound. Computational chemists employ molecular modeling techniques to predict its behavior and interactions, accelerating the discovery of new applications. These in silico approaches complement traditional laboratory research, creating a comprehensive understanding of this versatile molecule.

The stability of CAS 1247165-39-4 under various conditions has been extensively studied, with particular attention to its thermal degradation patterns and pH-dependent behavior. Such knowledge is crucial for formulating products containing this compound and ensuring their performance across different environments. These studies contribute to the growing body of literature on heterocyclic compound stability.

Looking forward, the unique properties of methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanoate position it as a valuable tool for addressing contemporary challenges in medicinal chemistry and materials science. Its combination of amino acid and triazole functionalities offers numerous possibilities for molecular design, keeping it relevant in cutting-edge research across multiple disciplines.